Cas no 612489-67-5 (Propanedioic acid, (13E)-13-docosenyl-, diethyl ester)

• Product Name: Propanedioic acid, (13E)-13-docosenyl-, diethyl ester
• CAS No: 612489-67-5
• MF: C₂₉H₅₄O₄
• MW: 466.736670017242
• CID: 487148
• PubChem ID: 71397806
• Update Time: 2025-04-19

Propanedioic acid, (13E)-13-docosenyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (13E)-13-docosenyl-, diethyl ester
• diethyl 2-docos-13-enylpropanedioate
• 612489-67-5
• DTXSID90819269
• Diethyl (docos-13-en-1-yl)propanedioate

• Inchi： 1S/C29H54O4/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27(28(30)32-5-2)29(31)33-6-3/h13-14,27H,4-12,15-26H2,1-3H3
• InChI Key： YMKUECNBUDEBHD-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCCCCCCCCCCCC=CCCCCCCCC)=O

Computed Properties

• Exact Mass: 466.40242
• Monoisotopic Mass: 466.40221020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 26
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 11.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6